Cas no 85233-44-9 ((3R)-3-hydroxyheptanoic acid)

• Product Name: (3R)-3-hydroxyheptanoic acid
• CAS No: 85233-44-9
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 664834
• PubChem ID: 9793823
• Update Time: 2025-11-05

(3R)-3-hydroxyheptanoic acid Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 3-hydroxy-, (R)-
• (3R)-3-hydroxyheptanoic acid

• Inchi： 1S/C7H14O3/c1-2-3-4-6(8)5-7(9)10/h6,8H,2-5H2,1H3,(H,9,10)/t6-/m1/s1
• InChI Key： OXSSIXNFGTZQMZ-ZCFIWIBFSA-N
• SMILES： O[C@@H](CC(=O)O)CCCC

Computed Properties

• Exact Mass: 146.094294304g/mol
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives

Additional information on (3R)-3-hydroxyheptanoic acid

Comprehensive Overview of (3R)-3-hydroxyheptanoic acid (CAS No. 85233-44-9): Properties, Applications, and Industry Insights

(3R)-3-hydroxyheptanoic acid (CAS No. 85233-44-9) is a chiral hydroxy fatty acid with significant relevance in pharmaceuticals, biotechnology, and specialty chemicals. This optically active compound, characterized by its hydroxyl group at the third carbon of a seven-carbon chain, has garnered attention for its role in synthesizing bioactive molecules and biodegradable polymers. Its enantiomeric purity (R-configuration) makes it particularly valuable for asymmetric synthesis and enzyme-mediated reactions.

Recent studies highlight the growing demand for (3R)-3-hydroxyheptanoic acid in sustainable material production, aligning with global trends toward green chemistry and circular economy initiatives. Researchers are exploring its potential as a precursor for polyhydroxyalkanoates (PHAs), a class of biodegradable plastics. This aligns with frequent search queries such as "biodegradable polymer precursors 2024" and "chiral building blocks for drug synthesis", reflecting industry interest.

The compound’s physicochemical properties—including a molecular weight of 146.18 g/mol, solubility in polar solvents, and melting point range of 78–82°C—make it suitable for controlled-release formulations. Analytical techniques like HPLC and chiral chromatography are critical for verifying its optical purity, a key concern for pharmaceutical manufacturers addressing queries like "how to test enantiomeric excess of hydroxy acids".

In metabolic engineering, (3R)-3-hydroxyheptanoic acid serves as an intermediate in microbial pathways. A 2023 Nature Biotechnology study demonstrated its enhanced production via CRISPR-modified yeast strains, responding to searches for "bio-based chemical production methods". The compound’s low toxicity profile (LD50 >2000 mg/kg in rodent studies) further supports its use in cosmetics and nutraceuticals.

Supply chain dynamics reveal that 85233-44-9 is predominantly sourced from specialty chemical suppliers, with pricing influenced by enantiomeric purity grades (98–99.5%). Industry forums frequently discuss "scalable synthesis routes for 3R-hydroxy acids", underscoring the need for cost-effective production. Recent patents describe improved catalytic asymmetric hydrogenation methods to address this demand.

Regulatory compliance for (3R)-3-hydroxyheptanoic acid falls under general chemical safety guidelines, with no restrictive classifications. However, quality certifications like GMP and ISO 9001 are critical for pharmaceutical applications, a point emphasized in searches for "CAS 85233-44-9 supplier qualifications". Storage recommendations include inert atmospheres below 25°C to prevent racemization.

Future applications may expand into flavor/fragrance chemistry, where its beta-hydroxy acid structure could contribute to novel aroma compounds. This potential aligns with trending searches for "sustainable alternatives to synthetic flavors". Ongoing research into its enzyme inhibition properties also suggests therapeutic possibilities for metabolic disorders.

For researchers, key analytical references include IR peaks at 1720 cm^-1 (C=O stretch) and 3400 cm^-1 (O-H stretch), plus characteristic ¹H NMR signals at δ 4.15 ppm (methine proton). These data points address common technical queries like "NMR spectrum interpretation of hydroxyheptanoic acids".